Cas no 1240571-35-0 (3,5-Dibromo-1-[(3,4-dichlorophenyl)methyl]-1H-1,2,4-triazole)

• Product Name: 3,5-Dibromo-1-[(3,4-dichlorophenyl)methyl]-1H-1,2,4-triazole
• CAS No: 1240571-35-0
• MF: C₉H₅Br₂Cl₂N₃
• MW: 385.870097875595
• MDL: MFCD16811178
• CID: 4690312
• Update Time: 2025-10-28

3,5-Dibromo-1-[(3,4-dichlorophenyl)methyl]-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-1-[(3,4-dichlorophenyl)methyl]-1H-1,2,4-triazole
• ClC1=CC=C(CN2N=C(Br)N=C2Br)C=C1Cl
• 3,5-Dibromo-1-(3,4-dichlorobenzyl)-1H-1,2,4-triazole

• MDL： MFCD16811178
• Inchi： 1S/C9H5Br2Cl2N3/c10-8-14-9(11)16(15-8)4-5-1-2-6(12)7(13)3-5/h1-3H,4H2
• InChI Key： JRMIDPCHSODLAE-UHFFFAOYSA-N
• SMILES： BrC1=NC(=NN1CC1C=CC(=C(C=1)Cl)Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Topological Polar Surface Area: 30.7

Additional information on 3,5-Dibromo-1-[(3,4-dichlorophenyl)methyl]-1H-1,2,4-triazole

3,5-Dibromo-1-[(3,4-dichlorophenyl)methyl]-1H-1,2,4-triazole: A Comprehensive Overview

3,5-Dibromo-1-[(3,4-dichlorophenyl)methyl]-1H-1,2,4-triazole, also known by its CAS registry number CAS No. 1240571-35-0, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the class of triazoles, which are widely studied for their versatile properties in various fields such as pharmaceuticals, agrochemicals, and materials science. The molecule features a triazole ring substituted with bromine atoms at positions 3 and 5 and a (3,4-dichlorophenyl)methyl group at position 1. These substituents contribute to its distinctive chemical behavior and reactivity.

The synthesis of 3,5-Dibromo-1-[(3,4-dichlorophenyl)methyl]-1H-1,2,4-triazole involves a series of carefully designed reactions. Typically, the process begins with the preparation of the triazole core through a cyclization reaction involving an amine and a carbonyl compound. Subsequent bromination and chlorination steps introduce the necessary substituents at specific positions on the ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have employed transition metal catalysts to enhance the yield and purity of the product while minimizing side reactions.

One of the most notable applications of this compound is in the field of agricultural chemistry. It has been investigated as a potential fungicide due to its ability to inhibit fungal growth effectively. Studies conducted in controlled laboratory settings have demonstrated that this compound exhibits potent antifungal activity against various plant pathogens such as Fusarium species and Phytophthora infestans. Furthermore, its selectivity towards fungal cells over plant cells makes it a promising candidate for agricultural use without causing harm to crops.

In addition to its fungicidal properties, 3,5-Dibromo-1-[(3,4-dichlorophenyl)methyl]-1H-1,2,4-triazole has shown potential in the development of new pharmaceutical agents. Researchers have explored its role as an intermediate in drug synthesis targeting specific enzymes involved in diseases such as cancer and neurodegenerative disorders. For example, recent studies have highlighted its ability to modulate kinase activity—a key enzyme class implicated in numerous pathological conditions.

The physical properties of this compound are also worth mentioning. It exists as a crystalline solid with a melting point around 200°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly investigated; it remains stable under ambient conditions but may undergo decomposition upon prolonged exposure to heat or strong oxidizing agents.

From an environmental standpoint, understanding the fate and transport of CAS No. 1240571-35-0 is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions. Results indicate that it undergoes slow microbial degradation in soil environments but poses minimal risk to aquatic life due to its limited solubility and rapid adsorption onto soil particles.

In conclusion, 3,5-Dibromo-1-[(3,4-dichlorophenyl)methyl]-1H-1,2,-triazole, with its unique chemical structure and diverse applications across multiple disciplines such as agriculture and medicine represents an important compound for further research and development.